Cas no 503184-34-7 (3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 503184-34-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 933545
• PubChem ID: 53425699
• Update Time: 2025-10-28

3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine
• 3-IODO-6-METHOXY-2-TRIFLUOROMETHYL-PYRIDINE
• 3-iodo-6-methoxy-2-trifluoromethylpyridine
• AG-F-69063
• AK123522
• CTK1G8672
• KB-236390
• SureCN5391265
• DB-331359
• SCHEMBL5391265
• DTXSID50698956
• 503184-34-7
• AT20131

• Inchi： 1S/C7H5F3INO/c1-13-5-3-2-4(11)6(12-5)7(8,9)10/h2-3H,1H3
• InChI Key： OALNBVZKAAUOCT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 302.93635
• Monoisotopic Mass: 302.93680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine (CAS: 503184-34-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine (CAS: 503184-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its trifluoromethyl and iodo substituents, serves as a valuable building block in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, underscoring its potential in addressing unmet medical needs.

One of the most notable applications of 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine is its use as a key intermediate in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of pyridine-based scaffolds that selectively target tyrosine kinases involved in cancer progression. The trifluoromethyl group, in particular, was found to enhance the metabolic stability and binding affinity of the resulting inhibitors, making this compound a valuable asset in oncology drug development.

In addition to its role in kinase inhibitor design, recent research has explored the antimicrobial potential of derivatives synthesized from 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that halogenated pyridine derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The iodo substituent at the 3-position was identified as a critical moiety for enhancing membrane permeability and disrupting bacterial cell wall synthesis.

Another emerging application of this compound lies in the field of radiopharmaceuticals. Researchers have utilized 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine as a precursor for the synthesis of iodine-123 and iodine-125 labeled compounds for diagnostic imaging. A recent study in Nuclear Medicine and Biology highlighted its utility in the development of positron emission tomography (PET) tracers for neurodegenerative diseases, owing to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier.

From a synthetic chemistry perspective, advances in transition-metal-catalyzed cross-coupling reactions have further expanded the utility of 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine. Palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings have been successfully employed to introduce diverse functional groups, enabling the rapid generation of compound libraries for high-throughput screening. These methodologies have been particularly valuable in fragment-based drug discovery campaigns.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine. Recent process chemistry studies have focused on optimizing reaction conditions to improve yield and reduce the formation of byproducts. Continuous flow chemistry approaches have shown particular promise in addressing these scalability issues while maintaining high regioselectivity.

In conclusion, 3-Iodo-6-methoxy-2-(trifluoromethyl)pyridine (CAS: 503184-34-7) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique structural features and versatile reactivity make it an important tool for medicinal chemists working on next-generation therapeutics. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in addressing complex medical challenges.